Ethyl 5-(2,6-difluorobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2,6-difluorobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H15F2N3O4S/c1-2-31-22(30)18-13-11-32-20(25-19(28)17-14(23)9-6-10-15(17)24)16(13)21(29)27(26-18)12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H,25,28)
• InChI Key: CHFDCFATBBCKIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=C(C=CC=C3F)F)C4=CC=CC=C4
• Molecular Formula: C22H15F2N3O4S
• Molecular Weight: 455.4 g/mol

Description

The compound is a derivative of thieno[3,4-d]pyridazine, which is a type of heterocyclic compound. It contains several functional groups, including a carboxylate ester group, an amide group, and a ketone group. The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name and includes a thieno[3,4-d]pyridazine ring substituted with various groups. The compound’s structure could be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For example, the ester group could undergo hydrolysis or transesterification reactions, and the amide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make the compound soluble in polar solvents.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Ethyl 5-(2,6-difluorobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate has been utilized in the synthesis of various pyrimidine derivatives. These derivatives have been evaluated for their antimicrobial properties. For instance, Farag et al. (2008) reported the synthesis of new pyrido[1,2-f]pyrimidine, pyrazolo-[3,4-b]pyrido[1,2-/]pyrimidine, and other derivatives using similar compounds and tested them for antimicrobial activity (Farag, Kheder, & Mabkhot, 2008).

Fluorescent Molecule Synthesis

The compound has also been used in the synthesis of fluorescent molecules. Wu et al. (2006) synthesized ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate, a molecule found to be a novel fluorescent molecule that might be exploited as an attractive fluorophore for possessing many binding sites. Its fluorescence intensity was significantly stronger than its methyl analogue (Wu et al., 2006).

Anticancer Activity

The compound has been used as a precursor in the synthesis of new heterocycles with potential anticancer activity. Abdel-Motaal et al. (2020) used a similar compound as a building block for the synthesis of pyrimidine and thiazole moieties, which were then evaluated for their anticancer activity against colon HCT-116 human cancer cell line. Several compounds displayed potent activity (Abdel-Motaal, Alanzy, & Asem, 2020).

Herbicidal Activities

Furthermore, this compound has been used in the synthesis of herbicidal agents. Xu et al. (2008) synthesized novel pyridazine derivatives starting from a related compound, which exhibited significant herbicidal activities against dicotyledonous plants in comparison to commercial herbicides (Xu et al., 2008).

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research could explore the synthesis of this compound and its derivatives, investigate their physical and chemical properties, and evaluate their biological activity.